Cas no 895468-69-6 (2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 895468-69-6
• MF: C₁₂H₁₁ClN₂O₄S
• MW: 314.744740724564
• CID: 6144211
• PubChem ID: 7254252
• Update Time: 2025-07-21

2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• MLS001028649
• 895468-69-6
• F2536-0507
• CHEMBL1712840
• AKOS002066864
• HMS2956P11
• CCG-196187
• 2-(4-chlorophenyl)sulfonyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• DTXSID501321959
• SR-01000021315
• SR-01000021315-1
• 2-((4-chlorophenyl)sulfonyl)-N-(5-methylisoxazol-3-yl)acetamide
• SMR000634009

• Inchi： 1S/C12H11ClN2O4S/c1-8-6-11(15-19-8)14-12(16)7-20(17,18)10-4-2-9(13)3-5-10/h2-6H,7H2,1H3,(H,14,15,16)
• InChI Key： KFFMIYIKDFOMQB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(NC1C=C(C)ON=1)=O)(=O)=O

Computed Properties

• Exact Mass: 314.0128057g/mol
• Monoisotopic Mass: 314.0128057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide

2-(4-Chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide: A Comprehensive Overview

2-(4-Chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 895468-69-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonyl acetamides and is characterized by its unique structural features, which include a 4-chlorobenzenesulfonyl group and a 5-methyl-1,2-oxazol-3-yl moiety. These structural elements contribute to its pharmacological properties, making it a subject of extensive research in various biological contexts.

The synthesis of 2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide involves a multi-step process that typically begins with the preparation of the 4-chlorobenzenesulfonyl chloride intermediate. This intermediate is then reacted with an appropriate amine to form the desired acetamide. The synthesis can be optimized using various catalysts and solvents to improve yield and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound.

In terms of its biological activity, 2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide has been studied for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its activity as an inhibitor of carbonic anhydrase (CA), a family of enzymes involved in various physiological processes, including pH regulation and ion transport. Studies have shown that this compound exhibits selective inhibition of certain isoforms of CA, which could have implications for the treatment of conditions such as glaucoma and edema.

Beyond its enzymatic inhibition properties, 2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide has also been investigated for its anti-inflammatory and anti-cancer activities. In vitro studies have demonstrated that it can modulate the expression of pro-inflammatory cytokines and inhibit the proliferation of cancer cells. These findings suggest that this compound may have therapeutic potential in the treatment of inflammatory diseases and certain types of cancer.

The pharmacokinetic properties of 2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide have also been evaluated in preclinical studies. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound has been shown to have good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for its potential use as a therapeutic agent.

In addition to its therapeutic applications, 2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide has been used as a tool compound in chemical biology research. Its ability to selectively target specific biological pathways makes it a valuable reagent for studying enzyme function and signaling mechanisms. Researchers have utilized this compound to probe the role of carbonic anhydrase in various cellular processes and to identify new targets for drug development.

The safety profile of 2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide has been assessed through toxicity studies in animal models. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-(4-chlorobenzenesulfonyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 895468-69-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As our understanding of this compound deepens, it may pave the way for the development of novel treatments for various diseases and conditions.